Cas no 438597-02-5 (2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 438597-02-5
• MF: C₁₇H₁₇N₃O₆S
• MW: 391.398382902145
• CID: 6241178
• PubChem ID: 3519181
• Update Time: 2025-09-28

2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• Oprea1_072020
• 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• AKOS033645469
• EN300-26609237
• 438597-02-5
• [(5-methoxy-2-methyl-4-nitrophenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• starbld0006642
• Z18837888

• Inchi： 1S/C17H17N3O6S/c1-10-7-13(20(23)24)14(25-2)8-12(10)19-15(21)9-26-17(22)11-5-4-6-18-16(11)27-3/h4-8H,9H2,1-3H3,(H,19,21)
• InChI Key： GVAAOSTZDXWYDB-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1C=C(C(=CC=1C)[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 391.08380644g/mol
• Monoisotopic Mass: 391.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 149Ų

Additional information on 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

Introduction to 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate (CAS No. 438597-02-5) and Its Applications in Modern Chemical Biology

2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate, identified by the CAS number 438597-02-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a variety of functional groups that make it a promising candidate for various biochemical applications. The presence of an amine group, a nitro group, a methylthio group, and a nicotinate moiety contributes to its unique chemical properties, which are being explored for their potential in drug discovery and molecular interactions.

The 5-Methoxy-2-methyl-4-nitrophenyl moiety in the compound's name is particularly noteworthy, as it suggests a derivative of nitrobenzene with methoxy and methyl substituents. This specific arrangement of functional groups can influence the compound's reactivity, solubility, and interaction with biological targets. In recent years, nitroaromatic compounds have been extensively studied for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The methoxy group introduces additional electronic effects, enhancing the compound's potential as a pharmacophore.

2-Oxoethyl 2-(methylthio)nicotinate is another critical component of this compound, contributing to its structural complexity. The ester group (2-oxoethyl) and the methylthio group provide distinct chemical properties that can be exploited in biochemical assays. Nicotinate derivatives are particularly interesting because they are closely related to nicotinic acid, a well-known B vitamin that plays a crucial role in energy metabolism. By modifying the nicotinate backbone, researchers can create analogs with enhanced biological activity or selectivity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the potential of such complex molecules. The combination of 5-Methoxy-2-methyl-4-nitrophenyl)amino and 2-(methylthio)nicotinate has been computationally modeled to predict its interaction with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors, making it a valuable scaffold for drug development.

In vitro studies have begun to unravel the pharmacological profile of CAS No 438597-02-5. Initial experiments indicate that the compound exhibits moderate affinity for specific protein targets, which could be harnessed for therapeutic applications. For instance, its interaction with enzymes involved in inflammatory pathways has been observed, suggesting potential utility in managing inflammatory diseases. Additionally, the compound's ability to cross cell membranes has been assessed, indicating its feasibility for systemic delivery.

The synthesis of 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate presents both challenges and opportunities. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring the final product is suitable for further biological evaluation.

The structural features of this compound make it an attractive candidate for further derivatization. By modifying specific functional groups, researchers can fine-tune its biological activity and selectivity. For example, replacing the nitro group with an amino group or altering the ester moiety could lead to compounds with enhanced potency or reduced toxicity. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in identifying the most promising derivatives.

Current research is also exploring the potential of this compound in combination therapies. The ability of CAS No 438597-02-5 to interact with multiple targets simultaneously suggests that it could be used in combination with other drugs to achieve synergistic effects. This approach is particularly relevant in treating complex diseases where multiple pathways are involved. Preclinical studies are underway to evaluate these possibilities and determine optimal dosing regimens.

The regulatory landscape for novel compounds like 2-(methylthio)nicotinate derivatives is evolving rapidly. Regulatory agencies now encourage innovative approaches to drug development, recognizing the importance of complex molecules in addressing unmet medical needs. This favorable environment has spurred interest in compounds like CAS No 438597-02-5, which may have significant therapeutic potential but require thorough characterization before clinical translation.

In conclusion,(5-Methoxy-2-methyl-4-nitrophenyl)amino)-2 oxoethyl 2 (methylthio)nicotinate (CAS No 43859702 5) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a valuable tool for researchers exploring new therapeutic strategies across multiple disease areas. As our understanding of biological systems continues to grow,(methylthio)nicotinate derivatives like this one will undoubtedly play an increasingly important role in advancing medical science.